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Compound of Interest

Compound Name: 2-Nitroaniline-4-sulfonic acid

Cat. No.: B1294930 Get Quote

An In-depth Technical Whitepaper for Researchers, Scientists, and Drug Development

Professionals

This document provides a detailed technical overview of the safety, handling, and toxicological

profile of 2-Nitroaniline-4-sulfonic acid (CAS No. 616-84-2). The information is compiled and

presented to meet the needs of professionals in research and development who may handle

this compound. This guide emphasizes quantitative data, safe handling protocols, and

emergency procedures to ensure a secure laboratory environment.

Chemical Identification and Physicochemical
Properties
2-Nitroaniline-4-sulfonic acid, also known as Ortho Nitro Aniline Para Sulphonic Acid, is an

aromatic sulfonic acid.[1] Its unique structure, featuring both a nitro and a sulfonic acid group

on an aniline ring, makes it a significant intermediate in the synthesis of various dyes and

pigments.[1]

The following tables summarize the key identification and physicochemical data for this

compound.

Table 1: Compound Identification
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Identifier Value Source

CAS Number 616-84-2 [1][2][3][4]

Molecular Formula C₆H₆N₂O₅S [1][2][4]

Molecular Weight 218.19 g/mol [1][4]

IUPAC Name
4-amino-3-

nitrobenzenesulfonic acid
[1]

Synonyms
Ortho Nitro Aniline Para

Sulphonic Acid
[1][4]

Canonical SMILES
C1=CC(=C(C=C1S(=O)

(=O)O)--INVALID-LINK--[O-])N
[1]

| InChI Key | VZLLZDZTQPBHAZ-UHFFFAOYSA-N |[1] |

Table 2: Physicochemical Properties

Property Value Source

Physical State Solid [2][4]

Density 1.7 ± 0.1 g/cm³ [2]

LogP 0.88 [2]

Index of Refraction 1.662 [2]

Solubility in Water High solubility [1]

Melting Point Not available [2]

Boiling Point Not available [2]

Flash Point Not available [2]

| Autoignition Temp. | Not available |[2] |

Hazard Identification and Classification
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Based on available safety data sheets, 2-Nitroaniline-4-sulfonic acid is classified as an

irritant.[2] Inhalation may lead to severe respiratory issues, and it can cause skin and eye

irritation.[2]

Table 3: GHS Hazard Summary

Hazard Type
GHS Classification and
Statement

Source

Skin Contact Causes skin irritation. [2]

Eye Contact
Causes eye irritation. May

cause chemical conjunctivitis.
[2]

Inhalation

Causes respiratory tract

irritation. May be fatal due to

spasm, inflammation, and

edema of the larynx and

bronchi. Can produce delayed

pulmonary edema.

[2]

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.

[2]

| Chronic Effects | Effects may be delayed. |[2] |

The logical flow from substance identification to hazard recognition is crucial for a preliminary

risk assessment.
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2-Nitroaniline-4-sulfonic Acid
(CAS: 616-84-2)

Hazard Class:
Irritant

Potential Exposure Routes

Inhalation Skin Contact Eye Contact Ingestion

Respiratory Tract Irritation
(Potentially Fatal) Skin Irritation Eye Irritation Gastrointestinal Irritation
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Figure 1: Hazard Identification Flowchart

Toxicological Profile
Detailed toxicological studies such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) values for 2-Nitroaniline-4-sulfonic acid are not readily available in the

reviewed literature.[2] Furthermore, it has not been listed as a carcinogen by ACGIH, IARC, or

NTP.[2]
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Table 4: Toxicological Data Summary

Parameter Value Species Source

LD50/LC50 Not available Not applicable [2]

| Carcinogenicity | Not listed by ACGIH, IARC, or NTP | Not applicable |[2] |

Experimental Protocols and Handling
While specific protocols for toxicological assays are not provided in the source documents,

standardized procedures for safe handling, storage, and emergency response are well-

documented.

Safe Handling and Storage Protocol
Proper handling and storage are critical to minimize exposure and risk.

Handling:

Minimize dust generation and accumulation.[2]

Use only in a well-ventilated area.[2]

Avoid breathing dust, vapor, mist, or gas.[2]

Avoid contact with eyes, skin, and clothing.[2]

Keep containers tightly closed when not in use.[2]

Wash hands and clothing thoroughly after handling and before reuse, respectively.[2]

Storage:

Store in a cool, dry place.[2][4]

Keep containers tightly sealed in a well-ventilated environment.[2][4]
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Store away from incompatible materials such as oxidizing agents.[2]

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering controls and PPE are essential to prevent exposure. Facilities must be equipped

with an eyewash station and a safety shower.[2]

Assess Task-Specific Risks

Use adequate ventilation
(eyewash/shower nearby)

Potential for airborne
dust/aerosols?

Risk of eye
splash/contact?

No Use NIOSH/MSHA approved
respirator (EN 149)

Yes

Risk of skin
contact?

No Wear chemical safety goggles
(OSHA 29 CFR 1910.133 / EN166)

Yes

Wear appropriate
protective gloves

Yes

Wear protective clothing

Yes
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Figure 2: PPE Selection Workflow

Spills and Leaks Cleanup Protocol
In the event of a spill, immediate and safe cleanup is necessary.

Evacuate and Ventilate: Ensure the area is well-ventilated and personnel are protected.[2]

Containment: Prevent the spill from spreading or entering drains.

Cleanup: Vacuum or sweep up the material carefully to avoid generating dust.[2]

Disposal: Place the collected material into a suitable, sealed container for disposal.[2]

Decontamination: Clean the spill area thoroughly.

Regulations: Dispose of the waste in accordance with federal, state, and local regulations.[2]

First Aid Measures
A clear and rapid response is critical in case of accidental exposure.

Exposure Occurs

Route of Exposure?

Inhalation

Air

Skin Contact

Touch

Eye Contact

Splash

Ingestion

Swallow

1. Move to fresh air.
2. Give artificial respiration if not breathing.

3. Give oxygen if breathing is difficult.
4. Get medical aid.

1. Flush skin with plenty of water.
2. Remove contaminated clothing.

3. Get medical advice.

1. Flush eyes with plenty of water.
2. Seek medical advice.

1. Rinse mouth with water.
2. If conscious, drink 2-4 cups of milk or water.

3. Do NOT induce vomiting.
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Figure 3: Emergency First Aid Procedures

Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is

difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Do not use

mouth-to-mouth resuscitation. Seek immediate medical attention.[2]

Skin Contact: Flush the affected skin area with plenty of water and seek medical advice.[2]

Eye Contact: Immediately flush eyes with copious amounts of water and seek medical

attention.[2]

Ingestion: If the person is conscious and alert, rinse their mouth and have them drink 2-4

cupfuls of milk or water.[2]

Stability and Reactivity
Understanding the chemical stability and reactivity is key to preventing hazardous situations.

Chemical Stability: The compound is stable at room temperature in closed containers under

normal storage and handling conditions.[2]

Conditions to Avoid: Incompatible materials, generation of dust, and excess heat should be

avoided.[2]

Incompatibilities: It is incompatible with strong oxidizing agents.[2]

Hazardous Decomposition Products: Upon decomposition, it may produce nitrogen oxides,

carbon monoxide, and carbon dioxide.[2]

Hazardous Polymerization: Hazardous polymerization has not been reported.[2]

Conclusion
2-Nitroaniline-4-sulfonic acid is a valuable chemical intermediate that must be handled with

care due to its irritant properties. While significant gaps exist in its publicly available quantitative

toxicological data, the provided information on handling, storage, PPE, and emergency
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procedures offers a strong foundation for its safe use in a research and development setting.

Adherence to the protocols outlined in this guide is essential for minimizing risk and ensuring

personnel safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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